Cas no 27332-23-6 (p-(m-Nitrophenylthio)aniline)

• Product Name: p-(m-Nitrophenylthio)aniline
• CAS No: 27332-23-6
• MF: C₁₂H₁₀N₂O₂S
• MW: 246.285001277924
• CID: 2662181
• Update Time: 2023-08-06

p-(m-Nitrophenylthio)aniline Chemical and Physical Properties

Names and Identifiers

• p-(m-Nitrophenylthio)aniline

• Inchi： 1S/C12H10N2O2S/c13-9-4-6-11(7-5-9)17-12-3-1-2-10(8-12)14(15)16/h1-8H,13H2
• InChI Key： RMGKPEZMQHTGEP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 3.4
• Topological Polar Surface Area: 97.1